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Compound of Interest

Compound Name: Bromoethane-13C2

CAS No.: 34189-75-8

Cat. No.: B1339984

Get Quote

Executive Summary & Operational Context
Bromoethane-13C2 is a high-value stable isotope used primarily as an alkylating agent in

organic synthesis and NMR spectroscopy. While its isotopic labeling significantly increases its

financial value, it does not alter its hazardous waste classification.

The Core Directive: Treat Bromoethane-13C2 with the same rigor as non-labeled Ethyl

Bromide (RCRA Code U225). The primary operational risks are its extreme flammability (Flash

Point: -23°C) and its ability to rapidly permeate standard nitrile gloves.

This guide provides a self-validating protocol to ensure compliance with EPA regulations and

maximum personnel safety.

Chemical Profile & Hazard Assessment
Understanding the physical properties is the first step in safe handling. The

substitution increases the molecular weight but retains the volatility and reactivity profile of the
parent compound.
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Table 1: Physicochemical Safety Data

Property Value Operational Implication

CAS Number
34189-75-8 (Labeled) / 74-96-

4 (Unlabeled)

Use Unlabeled CAS for broad

safety data searches.

RCRA Waste Code U225
Must be listed on hazardous

waste manifests.

Flash Point -23°C (-9°F)
Critical: Vapors can ignite at

freezer temperatures.

Boiling Point ~38°C (100°F)
Highly volatile; pressurizes

containers at room temp.

Density ~1.48 g/mL
Heavier than water; sinks in

aqueous spills.

Glove Compatibility POOR with Nitrile/Latex
Requires Viton® or Silver

Shield® (Laminate).

Critical Safety Protocol: The "Self-Validating"
System
Expertise Insight: A common failure point in laboratory safety is the assumption that standard

nitrile gloves provide adequate protection against small alkyl halides. They do not.

Bromoethane can permeate standard disposable nitrile gloves in less than 2 minutes.

Mandatory PPE Configuration
To create a self-validating safety layer, adopt the "Red-Stop" Protocol:

Primary Barrier: Silver Shield® (Laminate) or Viton® gloves.

Secondary Barrier: Standard Nitrile gloves worn over the primary barrier (for dexterity and to

protect the expensive inner glove).
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Respiratory: Work must be performed in a certified chemical fume hood. If a spill occurs

outside a hood, SCBA or full-face organic vapor respirators are required due to the

anesthetic effects.

Disposal Workflow: Step-by-Step Methodology
Phase 1: Pre-Disposal Assessment
Before consigning to waste, verify the material status.

Is it waste? Due to the high cost of

isotopes, ensure the material cannot be redistilled or repurposed.

Is it pure? If mixed with other solvents, the waste profile changes (e.g., F-listed solvents).

Phase 2: Segregation & Packaging
Rule: Bromoethane-13C2 must be segregated into the Halogenated Solvent waste stream.

Container Selection: Use a dedicated amber glass bottle or high-density polyethylene

(HDPE) container.

Why? Bromoethane is light-sensitive (turns yellow upon decomposition).[1] Amber glass

prevents photolysis.

Bulking Restrictions: Do NOT mix with:

Aluminum, Magnesium, or Zinc powders (Risk of violent Wurtz-type coupling reactions).

Strong bases or oxidizers.[2]

Headspace: Leave at least 10% headspace. The low boiling point (38°C) means significant

pressure buildup can occur if the lab temperature fluctuates.

Phase 3: Labeling & De-identification[3]
Deface the Label: If the original container is being discarded, cross out the "13C2" or

"Isotope" markings to prevent theft or confusion, but ensure the chemical name
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"Bromoethane" remains visible.

Waste Tagging:

Chemical Name: Bromoethane (Ethyl Bromide).[3][4][5][6][7][8]

Constituents: 100% (if pure).

Hazard Checkboxes: Flammable, Toxic.[5]

RCRA Code: Write "U225" explicitly on the tag.

Visual Workflow: Decision Logic
The following diagram illustrates the decision logic for the disposal of Bromoethane-13C2,

ensuring no critical step is missed.
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CRITICAL SAFETY CHECK

Start: Bromoethane-13C2
Identified for Disposal

Assessment:
Is material contaminated

or degraded?

Recovery Protocol:
Redistill/Purify

(High Value Isotope)

No (Pure)

Decision:
Confirm Waste Status

Yes (Degraded)

Re-inventory

Segregation:
Select Halogenated

Waste Stream

Proceed to Disposal

Packaging:
Amber Glass/HDPE

(Vented Cap recommended)

Do NOT mix with Al/Mg/Zn

Labeling:
Mark as 'Bromoethane'
Add RCRA Code U225

Final Step:
Schedule EHS Pickup

(Incineration)

PPE Check:
Use Viton or Silver Shield Gloves

(Nitrile is insufficient)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe assessment and disposal of Bromoethane-13C2,

emphasizing the critical segregation from reactive metals and proper PPE selection.

Emergency Procedures: Spill Management
In the event of a spill outside the fume hood:

Immediate Action: Evacuate the lab. The flash point is -23°C; a spark from a fridge

compressor or light switch can ignite vapors.

Ventilation: Do not turn on local exhaust if it is not explosion-proof. rely on building HVAC.

Cleanup (Trained Personnel Only):

Don SCBA and Silver Shield gloves.

Cover spill with activated charcoal or vermiculite.

Do not use standard paper towels (combustible).

Place absorbed material in a sealable metal container (or appropriate hazardous waste

bucket) and label as Hazardous Waste (Flammable/Toxic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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